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Compound of Interest

Compound Name: Fmoc-D-Allo-lle-OH

cat. No.: B557749

An in-depth guide to sourcing and utilizing high-purity Fmoc-D-Allo-lle-OH for researchers,
scientists, and professionals in drug development. This document provides a comparative
overview of suppliers, detailed experimental protocols, and workflow visualizations to facilitate
procurement and application.

Sourcing High-Purity Fmoc-D-Allo-lle-OH

Fmoc-D-allo-isoleucine (Fmoc-D-Allo-lle-OH) is a non-natural amino acid derivative crucial for
solid-phase peptide synthesis (SPPS), particularly in the development of peptide-based
therapeutics. The incorporation of D-amino acids can significantly enhance peptide stability
against enzymatic degradation. The quality of this reagent is paramount, as impurities can
introduce contaminants that are difficult to remove in downstream processes.

High-purity Fmoc-D-Allo-lle-OH is available from several reputable suppliers specializing in
reagents for peptide synthesis and life sciences research. Key considerations when selecting a
supplier include documented purity levels (typically determined by HPLC), availability of a
Certificate of Analysis (CoA) for each lot, and comprehensive technical data.

Comparative Data of Leading Suppliers

For researchers to make an informed decision, the following table summarizes key quantitative
data for Fmoc-D-Allo-lle-OH from prominent suppliers in the field. Data is compiled from
publicly available product specifications.
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Paramete = " Purity (by Appearan Molecular Molecular CAS
upplier
r S HPLC) ce Formula Weight Number
White to
Fmoc-D- off-white 365.42 143530-97-
Bachem =>98.0% ] C21H23NO4
Allo-lle-OH crystalline g/mol 0
powder
Fmoc-D- o White 365.42 143530-97-
Iris Biotech  =98% C21H23NOa
Allo-lle-OH powder g/mol 0
White
Fmoc-D- Chem- . 365.42 143530-97-
>99% crystalline C21H23NO4
Allo-lle-OH  Impex g/mol 0
powder
) White to
Fmoc-D- Sigma- >98% ) 365.42 143530-97-
) off-white C21H23NO4
Allo-lle-OH  Aldrich (HPLC) g/mol 0
powder

Experimental Protocols and Methodologies

The successful application of Fmoc-D-Allo-lle-OH in peptide synthesis relies on optimized and
validated protocols. Below are standard methodologies for its use.

Standard Coupling Protocol in Solid-Phase Peptide
Synthesis (SPPS)

This protocol describes the incorporation of Fmoc-D-Allo-lle-OH onto a resin-bound peptide
chain following Fmoc deprotection.

o Resin Preparation: Swell the peptide-resin (e.g., Rink Amide resin) in N,N-
Dimethylformamide (DMF) for 30 minutes.

e Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes,
drain, and repeat for an additional 15 minutes to ensure complete removal of the Fmoc
protecting group from the N-terminal amino acid.

e Washing: Thoroughly wash the resin with DMF (5-7 times) to remove residual piperidine.
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Amino Acid Activation: In a separate vessel, pre-activate the Fmoc-D-Allo-lle-OH (3-5
equivalents relative to resin substitution) with a coupling agent such as HBTU (0.95 eq. to
the amino acid) and a base like N,N-Diisopropylethylamine (DIPEA) (2 eq. to the amino acid)
in DMF for 2-5 minutes.

Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.
Agitate the mixture at room temperature for 1-2 hours.

Monitoring: Perform a qualitative ninhydrin (Kaiser) test to confirm the reaction's completion.
A negative result (yellow beads) indicates a successful coupling.

Final Wash: Wash the resin with DMF (3-5 times) followed by dichloromethane (DCM) (3
times) to prepare for the next cycle.

Quality Control via High-Performance Liquid
Chromatography (HPLC)

To verify the purity of the starting material, a standard analytical HPLC method can be
employed.

Sample Preparation: Prepare a 1 mg/mL solution of Fmoc-D-Allo-lle-OH in a 50:50 mixture
of acetonitrile and water.

HPLC System: Utilize a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 um particle size).
Mobile Phase:

o Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.

o Solvent B: 0.1% TFA in acetonitrile.

Gradient: Run a linear gradient from 10% to 90% Solvent B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: Monitor the eluent at a wavelength of 265 nm, which corresponds to the
absorbance maximum of the Fmoc group.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Analysis: Integrate the peak area to determine the purity percentage.

Visualized Workflows and Relationships

Diagrams created using Graphviz provide clear visual representations of key processes and
logical flows relevant to the use of Fmoc-D-Allo-lle-OH.
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Caption: Procurement and Quality Control Workflow for Fmoc-D-Allo-lle-OH.
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Caption: Experimental Workflow for SPPS Coupling of Fmoc-D-Allo-lle-OH.
¢ To cite this document: BenchChem. [where to buy high-purity Fmoc-D-Allo-1le-OH].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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